Cas no 197587-31-8 (Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%))

Heptakis(6-O-sulfo)-β-cyclodextrin Heptasodium Salt (>90%) is a highly sulfated derivative of β-cyclodextrin, characterized by seven sulfate groups per molecule, each positioned at the 6-O site of the glucose units. This modification enhances its water solubility and anionic character, making it particularly useful in applications requiring strong host-guest interactions, such as chiral separations, drug delivery, and molecular encapsulation. The heptasodium salt form ensures improved stability and handling. With a purity exceeding 90%, this compound is suitable for analytical and preparative purposes in pharmaceutical and biochemical research, where precise molecular recognition and solubility enhancement are critical. Its consistent performance and high degree of sulfation make it a reliable choice for specialized applications.

Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%) structure

197587-31-8 structure

Product Name:Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%)

CAS No:197587-31-8

MF:C₄₂H₆₃O₅₆S₇Na₇

MW:1849.29962

CID:136857

PubChem ID:102601748

Update Time:2025-10-19

Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%) Chemical and Physical Properties

Names and Identifiers

- b-Cyclodextrin,6A,6B,6C,6D,6E,6F,6G-heptakis(hydrogen sulfate), sodium salt (1:7)
- HEPTAKIS(6-O-SULFO)-(BETA)-CYCLODEXTRIN
- Heptakis(6-O-sulfo)-β-cyclodextrin Heptasodium Salt
- Hs--CD
- 6-o-sulfo-β-cyclodextrin sodium salt
- 6-O-Sulfo-β-cyclodextrin sodium salt, Hs-β-CD
- b-Cyclodextrin,6a,6b,6c,6d,6e,6f,6g-heptakis(hydrogen sulfate),sodium salt(1:7)
- heptasodium;[(1S,3R,6S,8R,11S,13R,16S,18S,21S,23R,26S,28R,31S,33R)-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecahydroxy-5,10,15,25,30,35-hexakis(sulfonatooxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontan-20-yl]methyl sulfate
- 197587-31-8
- Heptasodium;[(1S,3R,6S,8R,11S,13R,16S,18R,21S,23S,26S,28R,31S,33R)-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecahydroxy-5,10,15,25,30,35-hexakis(sulfonatooxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontan-20-yl]methyl sulfate
- Heptakis(6-O-sulfo)-?-cyclodextrin Heptasodium Salt (>90%)
- Heptakis(6-O-sulfo)-beta-cyclodextrin heptasodium salt
- 6-O-Sulfo-b-cyclodextrin sodium salt
- HEPTAKIS(6-O-SULFO)-(BETA)-CYCLODEXTRIN HEPTASODIUM SALT 98%
- Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%)
- Inchi： InChI=1S/C42H70O56S7.7Na/c43-15-22(50)36-85-8(1-78-99(57,58)59)29(15)92-37-23(51)16(44)31(10(86-37)3-80-101(63,64)65)94-39-25(53)18(46)33(12(88-39)5-82-103(69,70)71)96-41-27(55)20(48)35(14(90-41)7-84-105(75,76)77)98-42-28(56)21(49)34(13(91-42)6-83-104(72,73)74)97-40-26(54)19(47)32(11(89-40)4-81-102(66,67)68)95-38-24(52)17(45)30(93-36)9(87-38)2-79-100(60,61)62;;;;;;;/h8-56H,1-7H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H,75,76,77);;;;;;;/q;7*+1/p-7/t8?,9?,10?,11?,12?,13?,14?,15-,16-,17-,18-,19-,20-,21-,22+,23+,24+,25+,26+,27+,28+,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42+;;;;;;;/m1......./s1
- InChI Key： TZBDYIAUDQVKGF-VJYQDBNESA-G
- SMILES： O[C@@H]1[C@H]2OC(COS(O[Na])(=O)=O)[C@@H](O[C@@H]3[C@@H](O)[C@@H](O)[C@H](O[C@@H]4[C@@H](O)[C@@H](O)[C@H](O[C@@H]5[C@@H](O)[C@@H](O)[C@H](O[C@@H]6[C@@H](O)[C@@H](O)[C@H](O[C@@H]7[C@@H](O)[C@@H](O)[C@H](O[C@@H]8[C@@H](O)[C@@H](O)[C@H](O2)C(COS(O[Na])(=O)=O)O8)C(COS(O[Na])(=O)=O)O7)C(COS(O[Na])(=O)=O)O6)C(COS(O[Na])(=O)=O)O5)C(COS(O[Na])(=O)=O)O4)C(COS(O[Na])(=O)=O)O3)[C@@H]1O

Computed Properties

Exact Mass: 1847.9410789g/mol
Monoisotopic Mass: 1847.9410789g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 56
Heavy Atom Count: 112
Rotatable Bond Count: 14
Complexity: 2910
Covalently-Bonded Unit Count: 8
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 21
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 936Å²

Experimental Properties

Melting Point: >250°C (dec)

Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%) Security Information

WGK Germany：3
FLUKA BRAND F CODES：10-21

Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H281125-10mg	Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%)	197587-31-8	10mg	$ 104.00	2023-09-07
TRC	H281125-25mg	Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%)	197587-31-8	25mg	$ 240.00	2023-09-07
TRC	H281125-100mg	Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%)	197587-31-8	100mg	$ 833.00	2023-09-07
TRC	H281125-250mg	Heptakis(6-O-sulfo)-b-cyclodextrin Heptasodium Salt (>90%)	197587-31-8	250mg	$1889.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-207731-250 mg	Heptakis(6-O-sulfo)-β-cyclodextrin Heptasodium Salt,	197587-31-8	250MG	￥2,843.00	2023-07-10
Biosynth	OH23758-100 mg	6-O-Sulfo-β-cyclodextrin sodium	197587-31-8	100MG	$222.34	2023-01-03
Biosynth	OH23758-250 mg	6-O-Sulfo-β-cyclodextrin sodium	197587-31-8	250MG	$368.45	2023-01-03
Biosynth	OH23758-500 mg	6-O-Sulfo-β-cyclodextrin sodium	197587-31-8	500MG	$698.78	2023-01-03
Biosynth	OH23758-1000 mg	6-O-Sulfo-β-cyclodextrin sodium	197587-31-8	1g	$1,334.03	2023-01-03
Biosynth	OH23758-2000 mg	6-O-Sulfo-β-cyclodextrin sodium	197587-31-8	2g	$2,477.48	2023-01-03